3-[5-[(E)-(1H-tetrazol-5-ylhydrazono)methyl]-2-furyl]benzoic acid

• Molecular Formula: C13H10N6O3
• Molecular Weight: 298.26 g/mol
• IUPAC Name: 3-[5-[(E)-(2H-tetrazol-5-ylhydrazinylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C13H10N6O3/c20-12(21)9-3-1-2-8(6-9)11-5-4-10(22-11)7-14-15-13-16-18-19-17-13/h1-7H,(H,20,21)(H2,15,16,17,18,19)/b14-7+
• InChI Key: UPZHAFAEPFBISJ-VGOFMYFVSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)/C=N/NC3=NNN=N3
• SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC=C(O2)C=NNC3=NNN=N3

Description

3-[5-[(2H-tetrazol-5-ylhydrazinylidene)methyl]-2-furanyl]benzoic acid is a member of benzoic acids.

Scientific Research Applications

Synthesis and Optimization in Medicinal Chemistry

• EP1 Receptor Antagonists : A study by Naganawa et al. (2006) involved synthesizing a series of benzoic acids, including compounds structurally related to 3-[5-[(E)-(1H-tetrazol-5-ylhydrazono)methyl]-2-furyl]benzoic acid. These were evaluated for their EP receptor affinities and antagonist activities, showcasing the compound's potential in medicinal chemistry, specifically as EP1 receptor antagonists (Naganawa et al., 2006).

Chemical Transformations and Derivatives

• Benzofuran Derivatives Synthesis : Abdel‐Wahhab and El-Assal (1968, 1972) demonstrated the transformation of similar furyl-based benzoic acids into benzofuran derivatives, highlighting the chemical flexibility and transformation potential of compounds like 3-[5-[(E)-(1H-tetrazol-5-ylhydrazono)methyl]-2-furyl]benzoic acid (Abdel‐Wahhab & El-Assal, 1968)(Abdel‐Wahhab & El-Rayyes, 1972).

Coordination Polymers and Network Formation

• Coordination Polymers : Research by He et al. (2020) and Song et al. (2009) on coordination polymers based on compounds structurally akin to 3-[5-[(E)-(1H-tetrazol-5-ylhydrazono)methyl]-2-furyl]benzoic acid illustrates its potential in creating complex structures, useful in materials science and nanotechnology (He et al., 2020)(Song et al., 2009).

Advanced Organic Synthesis and Heterocyclic Chemistry

• Synthesis of Heterocycles : Studies by El’chaninov et al. (1982, 2015) and Gorak et al. (2009) on the synthesis of heterocyclic compounds using similar benzoic acid derivatives demonstrate the role of such compounds in advanced organic synthesis and heterocyclic chemistry (El’chaninov et al., 1982)(El’chaninov et al., 2015)(Gorak et al., 2009).

Metal-Organic Frameworks and Sensing Applications

• Metal-Organic Frameworks (MOFs) : Rad et al. (2016) explored the synthesis of metal complexes and coordination polymers using structurally related compounds. Such research signifies the use of 3-[5-[(E)-(1H-tetrazol-5-ylhydrazono)methyl]-2-furyl]benzoic acid in the development of MOFs and potential sensing applications (Rad et al., 2016).